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Compound of Interest

Compound Name: C60MC12

CAS No.: 403483-19-2

Cat. No.: B1453004 Get Quote

Introduction: The C60MC12 Risk Profile
C60MC12 is a specialized, solvent-soluble fullerene derivative (typically a C60-monoadduct

with dodecyl/alkyl chains) utilized primarily as an n-type semiconductor in organic photovoltaics

(OPV) and field-effect transistors (FETs).

Unlike pristine C60, which is highly insoluble, the "MC12" functionalization enhances solubility

in organic solvents (e.g., chlorobenzene, o-dichlorobenzene). This chemical modification alters

its bioavailability and environmental impact. Consequently, C60MC12 must be treated as a

Hazardous Nanomaterial with potential aquatic toxicity.

Critical Disposal Directive: Under no circumstances should C60MC12 enter municipal water

systems (sinks/drains) or general refuse. Its disposal requires high-temperature incineration via

a licensed hazardous waste facility.

Hazard Identification & Safety Data Summary
Before initiating disposal, operators must verify the state of the material (Solid Powder vs.

Solution).
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Parameter Specification Risk Implication

Physical State
Black/Dark Brown Powder or

Solution

Inhalation Hazard:

Nanoparticles can aerosolize

easily. Skin Absorption:

Soluble derivatives penetrate

skin more readily than pristine

C60.

GHS Class

H410: Very toxic to aquatic life

with long-lasting effects.H302:

Harmful if swallowed

(derivative dependent).[1]

Environmental Hazard: Zero-

tolerance for drain disposal.

Reactivity
Stable, but dust may form

explosive mixtures in air.

Fire Hazard: Avoid static

discharge during transfer.

Solubility
Soluble in Toluene,

Chlorobenzene, ODCB.

Transport: Dissolved fullerenes

can migrate through standard

latex gloves.

Pre-Disposal Preparation
Objective: Containment of nanoparticles to prevent inhalation and environmental release.

Personal Protective Equipment (PPE) Matrix
Respiratory: NIOSH-approved N95 (minimum) or P100 respirator. If handling >1g of dry

powder, use a fume hood or glovebox.

Dermal: Double-gloving is mandatory.

Inner Layer: Nitrile (4 mil).

Outer Layer: Nitrile (4-8 mil) or Laminate film (Silver Shield) if dissolved in halogenated

solvents.

Ocular: Chemical splash goggles (safety glasses are insufficient for nanomaterial powders).
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Disposal Workflow: The Segregation Protocol
The following logic gate determines the correct waste stream for your C60MC12 residues.

Identify C60MC12 Waste Type

Is it Solid Powder?

Is it in Solution?

Is it Contaminated Debris?
(Wipes, Gloves, Syringes)

1. Dampen with solvent
(to suppress dust)

Identify Solvent Base

Double Bag in Clear Poly Bags

2. Transfer to Anti-Static Bag

3. Seal & Place in Secondary Container
(Wide-mouth Jar)

High-Temp Incineration
(Licensed Facility)

Halogenated Waste Stream
(e.g., Chlorobenzene)

Contains Cl, Br, F

Non-Halogenated Waste Stream
(e.g., Toluene)

No Halogens Label: 'Solid Waste with Nanomaterials'

Click to download full resolution via product page

Figure 1: Decision tree for segregating C60MC12 waste streams to ensure compliance with

RCRA and nanomaterial safety standards.
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Protocol A: Disposal of Solid C60MC12 (Powder)
Why: Dry nanomaterials are easily aerosolized by air currents, posing an inhalation risk.

Suppression: If the powder is loose, gently mist it with a compatible solvent (e.g., toluene) or

water to suppress dust generation.

Primary Containment: Transfer the material into a screw-top glass vial or a high-density

polyethylene (HDPE) jar. Do not use simple zip-lock bags as primary containment for sharp

crystals or large quantities.

Secondary Containment: Place the primary container into a 6-mil plastic waste bag or a

secondary plastic tub.

Labeling: Affix a hazardous waste tag.

Chemical Name: "C60MC12 Fullerene Derivative".

Hazard Checkbox: Toxic, Environmental Hazard.[1]

Note: "Contains Carbon Nanomaterials - DO NOT OPEN."

Protocol B: Disposal of C60MC12 Solutions
Why: C60MC12 is often dissolved in toxic organic solvents. The disposal route is dictated by

the solvent, not just the fullerene.

Segregation:

If dissolved in Chlorobenzene/ODCB: Use the Halogenated Waste carboy.

If dissolved in Toluene/Xylene: Use the Non-Halogenated Waste carboy.

Concentration Limit: If the solution is highly concentrated (>10 mg/mL), consider precipitating

the fullerene with methanol, filtering it, and disposing of the solid separately (Protocol A) to

reduce the volume of liquid hazardous waste.

Rinsing: Rinse the original vessel 3 times with the solvent. Add rinsate to the waste carboy.
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Protocol C: Emergency Spill Cleanup
CRITICAL: Never use a dry brush or broom. This will aerosolize the nanoparticles.

Isolate: Evacuate the immediate area for 15 minutes to allow aerosols to settle.

Wet Method: Cover the spill with paper towels dampened with toluene (or solvent

appropriate for the surface).

Wipe: Wipe inward from the perimeter to the center.

Disposal: Place all contaminated towels and gloves into a sealable bag immediately. Treat as

Solid Hazardous Waste.

Regulatory Compliance & Validation
To ensure your process is audit-proof, adhere to these standards:

RCRA (USA): C60MC12 waste usually falls under "Process Waste." While C60 itself is not a

P-listed or U-listed waste, the solvents (e.g., Chlorobenzene - U037) often trigger RCRA

regulation [1].

Nanomaterial Best Practices: Follow NIOSH Current Intelligence Bulletin 65, which

recommends treating all carbon nanotubes and nanofibers (and by extension, functionalized

fullerenes) as potential respiratory hazards [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. MC12|MSDS [dcchemicals.com]

To cite this document: BenchChem. [Proper Disposal Procedures for C60MC12].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1453004#c60mc12-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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